Cas no 66192-06-1 (3-(2-bromo-5-chlorophenyl)-2-methylpropanoic acid)

• Product Name: 3-(2-bromo-5-chlorophenyl)-2-methylpropanoic acid
• CAS No: 66192-06-1
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 5920391
• PubChem ID: 58222069
• Update Time: 2025-10-19

3-(2-bromo-5-chlorophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 2-bromo-5-chloro-α-methyl-
• SCHEMBL12713189
• 66192-06-1
• DTXSID501246626
• 3-(2-bromo-5-chlorophenyl)-2-methylpropanoic acid
• 2-Bromo-5-chloro-alpha-methylbenzenepropanoic acid
• EN300-1913376

• Inchi： 1S/C10H10BrClO2/c1-6(10(13)14)4-7-5-8(12)2-3-9(7)11/h2-3,5-6H,4H2,1H3,(H,13,14)
• InChI Key： RGZZEELBBJWXQX-UHFFFAOYSA-N
• SMILES： C1(CC(C)C(O)=O)=CC(Cl)=CC=C1Br

Computed Properties

• Exact Mass: 275.95527g/mol
• Monoisotopic Mass: 275.95527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.555±0.06 g/cm3(Predicted)
• Boiling Point: 360.1±27.0 °C(Predicted)
• pka: 4.56±0.12(Predicted)

Additional information on 3-(2-bromo-5-chlorophenyl)-2-methylpropanoic acid

Comprehensive Overview of 3-(2-bromo-5-chlorophenyl)-2-methylpropanoic acid (CAS No. 66192-06-1)

3-(2-bromo-5-chlorophenyl)-2-methylpropanoic acid (CAS No. 66192-06-1) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural properties, featuring a bromo and chloro substituted phenyl ring, make it a valuable intermediate in synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound's molecular formula and structural features have been extensively studied to understand its reactivity and stability. With the growing demand for halogenated aromatic compounds, 3-(2-bromo-5-chlorophenyl)-2-methylpropanoic acid has gained attention for its role in cross-coupling reactions, a hot topic in modern organic chemistry. These reactions are pivotal for creating complex molecules used in medicinal chemistry and crop protection agents.

Recent advancements in green chemistry have also spotlighted this compound. Scientists are exploring eco-friendly synthesis routes to minimize waste and energy consumption, aligning with global sustainability goals. Searches for "sustainable synthesis of halogenated compounds" and "efficient bromo-chloro phenyl derivatives" reflect this trend, highlighting the compound's relevance in contemporary research.

In analytical chemistry, 3-(2-bromo-5-chlorophenyl)-2-methylpropanoic acid is often analyzed using HPLC and mass spectrometry techniques. These methods ensure high purity and accurate characterization, critical for its use in sensitive applications. Questions like "how to analyze bromo-chloro phenyl compounds" or "HPLC methods for CAS 66192-06-1" are frequently encountered in academic and industrial forums.

The compound's physicochemical properties, such as solubility and melting point, are well-documented, aiding in its handling and storage. Its stability under various conditions makes it a reliable choice for long-term research projects. Additionally, its safety profile has been evaluated to ensure compliance with laboratory and industrial standards.

As the demand for custom chemical synthesis grows, 3-(2-bromo-5-chlorophenyl)-2-methylpropanoic acid stands out as a versatile building block. Its applications extend to material science, where it contributes to the development of advanced polymers and coatings. This versatility answers common queries like "uses of bromo-chloro phenyl acids in materials" and "CAS 66192-06-1 applications."

In conclusion, 3-(2-bromo-5-chlorophenyl)-2-methylpropanoic acid (CAS No. 66192-06-1) is a compound of significant interest across multiple scientific disciplines. Its structural uniqueness, combined with its broad applicability, ensures its continued prominence in research and industry. By addressing current trends like sustainable chemistry and advanced analytical techniques, this overview highlights the compound's enduring relevance and future potential.